Cas no 1402586-10-0 (2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione)
1402586-10-0 structure
Product Name:2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione
CAS No:1402586-10-0
MF:C15H9FN2O4
MW:300.241367101669
CID:2911225
Update Time:2023-08-10
2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione
- 2-[(2-fluoro-4-nitrophenyl)methyl]isoindole-1,3-dione
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- Inchi: 1S/C15H9FN2O4/c16-13-7-10(18(21)22)6-5-9(13)8-17-14(19)11-3-1-2-4-12(11)15(17)20/h1-7H,8H2
- InChI Key: JIPIPCBUSCYQMB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CN1C(C2C=CC=CC=2C1=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 300.05463493 g/mol
- Monoisotopic Mass: 300.05463493 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 300.24
- XLogP3: 2.3
- Topological Polar Surface Area: 83.2
2-(2-Fluoro-4-nitrobenzyl)isoindoline-1,3-dione Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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